Cas no 856326-62-0 (2-(1-phenylethoxy)acetic acid)

• Product Name: 2-(1-phenylethoxy)acetic acid
• CAS No: 856326-62-0
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 6530035
• PubChem ID: 24701194
• Update Time: 2025-06-11

2-(1-phenylethoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-phenylethoxy)acetic acid
• Acetic acid, 2-(1-phenylethoxy)-

• Inchi： 1S/C10H12O3/c1-8(13-7-10(11)12)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,11,12)
• InChI Key： MESVXMAXLWWIFF-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC(C1=CC=CC=C1)C

Experimental Properties

• Density: 1.147±0.06 g/cm3(Predicted)
• Boiling Point: 321.0±17.0 °C(Predicted)
• pka: 3.36±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2-(1-phenylethoxy)acetic acid

2-(1-phenylethoxy)acetic Acid: A Comprehensive Overview

2-(1-phenylethoxy)acetic acid (CAS No. 856326-62-0) is a compound of significant interest in the fields of organic chemistry, pharmacology, and agriculture. This compound, also referred to as PEA (phenylethoxy acetic acid), has garnered attention due to its unique chemical structure and potential applications in various industries. In this article, we will delve into the properties, synthesis, applications, and recent research findings related to 2-(1-phenylethoxy)acetic acid, providing a comprehensive understanding of its significance in modern science.

The molecular formula of 2-(1-phenylethoxy)acetic acid is C₁₀H₁₄O₃, with a molecular weight of 178.21 g/mol. Its structure consists of a phenyl group attached to an ethoxy chain, which is further connected to an acetic acid moiety. This arrangement imparts the compound with both hydrophobic and hydrophilic characteristics, making it versatile for various chemical reactions and biological interactions. The compound exists as a white crystalline solid at room temperature and has a melting point of approximately 95°C.

One of the key areas of research on 2-(1-phenylethoxy)acetic acid involves its synthesis. Traditional methods involve the esterification of phenylethanol with acetic acid, followed by hydrolysis to yield the desired product. However, recent advancements have focused on developing more efficient and environmentally friendly synthesis routes. For instance, researchers have explored the use of enzymatic catalysis and microwave-assisted synthesis to optimize the production process. These methods not only enhance yield but also reduce energy consumption and waste generation.

The biological activity of 2-(1-phenylethoxy)acetic acid has been extensively studied, particularly in the context of its role as a plant growth regulator. It has been identified as a bioactive compound that can influence plant growth and development by interacting with cellular signaling pathways. Recent studies have demonstrated its potential as an elicitor of systemic acquired resistance (SAR) in plants, enhancing their ability to combat pathogens without direct pesticidal activity. This property makes it a promising candidate for sustainable agriculture practices.

In addition to its agricultural applications, PEA has shown potential in pharmaceutical research. Its ability to modulate cellular responses has led scientists to investigate its role in treating various diseases, including inflammatory disorders and neurodegenerative conditions. Preclinical studies suggest that PEA exhibits anti-inflammatory properties by inhibiting pro-inflammatory cytokines and modulating signaling pathways such as NF-kB and MAPK. These findings highlight its therapeutic potential and warrant further exploration in clinical settings.

The environmental impact of PEA is another critical area of study. Researchers have evaluated its biodegradability under different environmental conditions, revealing that it undergoes rapid microbial degradation in soil and water systems. This characteristic minimizes its ecological footprint, making it a safer alternative to traditional chemicals in agricultural and industrial applications.

Recent advancements in analytical techniques have also contributed to a deeper understanding of PEA's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have enabled precise characterization of the compound's structure and behavior under varying conditions. These insights are invaluable for optimizing its synthesis, improving its stability, and enhancing its bioavailability for therapeutic applications.

In conclusion, 2-(1-phenylethoxy)acetic acid (CAS No. 856326-62-0) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, coupled with recent research breakthroughs, position it as a valuable asset in fields ranging from agriculture to medicine. As ongoing studies continue to uncover new facets of this compound's potential, it is poised to play an increasingly significant role in addressing global challenges related to food security and human health.